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Golotimod Handling and Storage Guide

Here is a summary of the key quantitative data for Golotimod from the available Safety Data Sheets (SDS)

to facilitate easy comparison and reference.

Property Specification Source / SDS

CAS Number 229305-39-9 AbMole [1], DC Chemicals [2],
MedChemExpress [3]

Molecular Formula C₁₆H₁₉N₃O₅ AbMole [1], DC Chemicals [2],
MedChemExpress [3]

Molecular Weight 333.34 g/mol AbMole [1], DC Chemicals [2],
MedChemExpress [3]

Recommended Storage
(Powder)

-20°C, protected from light, in a dry
and sealed container

AbMole [1], DC Chemicals [2]

Recommended Storage
(Solution)

-80°C (in solvent) DC Chemicals [2]
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Property Specification Source / SDS

Appearance Solid; White to off-white AbMole [1], MedChemExpress [3]

Water Solubility 125 mg/mL (374.99 mM); may

require ultrasonication

MedChemExpress [3]

Purity 98.04% (MedChemExpress batch) MedChemExpress [3]

Hazards and Safety

There is a critical discrepancy in the hazard classification of Golotimod between the two available SDS,

which you must be aware of:

AbMole SDS: Classifies Golotimod as "Not a hazardous substance or mixture" [1].

DC Chemicals SDS: Classifies Golotimod as "Harmful if swallowed" (H302) and "Very toxic to
aquatic life with long lasting effects" (H410) [2].

Recommendation: In a research setting, you should adopt the more conservative safety profile. Handle

Golotimod with care, using appropriate personal protective equipment (PPE) including gloves, safety

goggles, and a lab coat. Avoid generating dust and prevent any release into the environment [2].

Experimental Protocols and Troubleshooting

Golotimod Solution Preparation

The following workflow outlines the key steps for preparing a Golotimod stock solution, highlighting

critical points to ensure stability.
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Start: Prepare Golotimod Stock Solution

Select Solvent:
• Water: 125 mg/mL (374.99 mM)
• DMSO: 50 mg/mL (150.00 mM)

Calculate Mass Note: Hygroscopic DMSO can impact solubility.
Use newly opened DMSO for best results.

Weigh Golotimod Powder

Add Solvent

Ultrasonicate to Dissolve

Aliquot Solution

Store at Recommended Temp:
• Powder: -20°C, dry, sealed
• Solution: -80°C

Note: Avoid repeated freeze-thaw cycles.
Store aliquots for single use.
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Critical Steps:

Solvent Choice: If using DMSO, note that it is hygroscopic. Absorbed water can affect the
compound's concentration and stability over time. Always use a freshly opened bottle for preparing

stock solutions [3].
Aliquoting: This is crucial to minimize the number of freeze-thaw cycles, which can degrade the

compound and reduce its efficacy. Prepare single-use aliquots whenever possible [3].
Storage: Adhere strictly to the recommended storage temperatures. For the powder, ensure the

container is tightly sealed and protected from light and moisture to maintain long-term stability [1] [2].

Stability and Handling Considerations

The following diagram integrates Golotimod's handling into a broader stability-focused workflow, from

storage to application in cell-based assays.

Storage & Handling
Solution Preparation Experimental Use

Storage & Handling

Solution Preparation

Experimental Use

Store powder at -20°C
• Dry
• Sealed
• Protected from light

Store solution at -80°C
• Aliquot to avoid freeze-thaw

Use desiccator for powder storage

Use appropriate PPE
(Gloves, goggles)

Weigh in controlled environment
• Avoid dust formation

Use fresh solvent
• Ultrasonicate if necessary

Thaw aliquots on ice

Use single-use aliquots

Discard unused solution
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Q1: What is the specific biological target of Golotimod? Golotimod is identified as an inhibitor of STAT3

signaling [3]. STAT3 (Signal Transducer and Activator of Transcription 3) is a protein that regulates genes

involved in cell survival, proliferation, and immune response, and its constitutive activation is linked to

tumor development [4].

Q2: My Golotimod solution appears cloudy after thawing. What should I do? Do not use the solution if

it appears cloudy or contains precipitate. This indicates possible degradation or crystallization. Gently warm

the vial to room temperature and briefly ultrasonicate. If the solution does not become clear, discard it and

prepare a fresh aliquot. This underscores the importance of proper storage and avoiding repeated freeze-thaw

cycles.

Q3: Are there any known incompatibilities for Golotimod? Yes. Golotimod is incompatible with strong

acids, strong alkalis, and strong oxidizing or reducing agents [1] [2]. Ensure that all equipment and

solvents used are chemically compatible.

Q4: How should I dispose of Golotimod waste? Dispose of Golotimod and contaminated waste in

accordance with all applicable local, state, and federal regulations [1] [2]. Given its potential toxicity to

aquatic life [2], avoid release into drains or the environment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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in-different-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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